Cas no 2171729-96-5 (1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide
• CAS No: 2171729-96-5
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 6009419
• PubChem ID: 165530841
• Update Time: 2025-10-29

1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide
• 2171729-96-5
• EN300-1281698

• Inchi： 1S/C9H9N5O/c10-5-6-1-3-12-13-9(6)14-4-2-7(14)8(11)15/h1,3,7H,2,4H2,(H2,11,15)
• InChI Key： JVRKHXWVCKJIOZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1=C(C#N)C=CN=N1)N

Computed Properties

• Exact Mass: 203.08070993g/mol
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide

Comprehensive Overview of 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide (CAS No. 2171729-96-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide (CAS No. 2171729-96-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridazine and azetidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a cyanopyridazine group and a carboxamide functionality, making it a versatile candidate for various therapeutic targets.

The compound's CAS number 2171729-96-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide, reflects its precise molecular architecture, which combines a 4-cyanopyridazin-3-yl group with an azetidine-2-carboxamide backbone. This combination is rare in the literature, sparking curiosity about its synthetic pathways and biological activities.

Recent trends in AI-driven drug discovery and computational chemistry have brought attention to compounds like 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide. Scientists are leveraging machine learning models to predict its interactions with biological targets, such as enzymes and receptors. Questions like "How does 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide inhibit specific pathways?" or "What are its pharmacokinetic properties?" are frequently searched in academic and industrial circles, highlighting its relevance in modern research.

The pyridazine ring in this compound is a notable feature, as it is often associated with bioactive molecules. Its presence in 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide suggests potential applications in treating neurological disorders or metabolic diseases. Meanwhile, the azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to target proteins. These attributes make the compound a promising subject for medicinal chemistry studies.

From a synthetic perspective, the preparation of 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Researchers are exploring greener synthetic routes to improve yield and reduce environmental impact, aligning with the growing demand for sustainable chemistry practices. The compound's CAS registry number 2171729-96-5 ensures its unambiguous identification in patents and publications, facilitating collaborative research efforts.

In the context of drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide exhibits favorable properties, such as moderate lipophilicity and molecular weight, which are crucial for oral bioavailability. These characteristics are frequently discussed in forums and publications focused on small-molecule therapeutics, further cementing its status as a compound of interest.

As the scientific community continues to investigate 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide, its potential applications extend beyond pharmaceuticals. For instance, its cyanopyridazine moiety could be exploited in agrochemicals for crop protection, addressing global challenges like food security. Such interdisciplinary applications underscore the compound's versatility and its alignment with United Nations Sustainable Development Goals (SDGs).

In summary, 1-(4-cyanopyridazin-3-yl)azetidine-2-carboxamide (CAS No. 2171729-96-5) represents a fascinating intersection of structural novelty, biological potential, and synthetic innovation. Its study not only advances fundamental chemistry but also holds promise for addressing pressing health and environmental issues. As research progresses, this compound is poised to become a cornerstone in the development of next-generation therapeutics and agrochemicals.